6-Hydroxy-4-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol

Specification

• CAS No.: 127913-03-5
• Molecular Formula: C11H20O3
• Molecular Weight: 200.27 g/mol
• IUPAC Name: (1S,5R)-2-(2-hydroxyethyl)-5-(2-hydroxypropan-2-yl)cyclohex-2-en-1-ol
• Standard InChI: InChI=1S/C11H20O3/c1-11(2,14)9-4-3-8(5-6-12)10(13)7-9/h3,9-10,12-14H,4-7H2,1-2H3/t9-,10+/m1/s1
• Standard InChI Key: VSDYCFMYAPMHAC-ZJUUUORDSA-N
• Isomeric SMILES: CC(C)([C@@H]1CC=C([C@H](C1)O)CCO)O
• SMILES: CC(C)(C1CC=C(C(C1)O)CCO)O
• Canonical SMILES: CC(C)(C1CC=C(C(C1)O)CCO)O

Introduction

6-Hydroxy-4-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol is a complex organic compound with a molecular formula of C11H20O3 and a molecular weight of 200.27 g/mol. It is known by several synonyms, including CO/1408 and BRN 5330698. This compound has been studied for its potential as a mucoactive drug, indicating its relevance in medical research.

Metabolism and Biological Activity

The metabolism of 6-Hydroxy-4-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol has been studied in rats and dogs. The compound undergoes oxidation of alcohol groups, hydroxylation in allylic positions, and conjugation with glucuronic acid. These metabolic processes result in several metabolites, which vary between species and biological fluids.

Metabolic Processes

• Oxidation: Primary and secondary alcohol groups are oxidized.

• Hydroxylation: Allylic positions undergo hydroxylation.

• Conjugation: Metabolites are conjugated with glucuronic acid.

Applications and Research Findings

While specific applications of 6-Hydroxy-4-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol are not widely documented, its study as a mucoactive drug suggests potential therapeutic uses. The compound's complex metabolism indicates a need for further research into its pharmacokinetics and pharmacodynamics.